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Introduction
Trichlorofluoromethane (CFC-11) was historically a primary blowing agent in the manufacture

of both rigid and flexible polyurethane foams. Its widespread use was due to its excellent

properties, including a low boiling point, non-flammability, low toxicity, and low thermal

conductivity, which was particularly advantageous for insulation foams.[1][2] In the context of

polyurethane foam density studies, CFC-11 was a critical component, as the amount used

directly influenced the final density and structural properties of the foam.[1] While phased out

under the Montreal Protocol due to its significant ozone-depleting potential, understanding its

application remains crucial for historical data analysis, environmental studies on CFC banks,

and for comparative studies with modern, more environmentally friendly blowing agents.[2][3]

These application notes provide a detailed overview of the use of CFC-11 in polyurethane foam

density studies, including historical formulation data, experimental protocols for foam

preparation and density measurement, and the logical workflow of these processes.

Data Presentation: CFC-11 Concentration and Foam
Density
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The concentration of CFC-11 in a polyurethane foam formulation is inversely proportional to the

resulting foam's density. The following tables summarize quantitative data from historical

technical literature, illustrating the relationship between the amount of CFC-11 and the physical

properties of the foam.

Rigid Polyurethane Foam
Rigid polyurethane foams, primarily used for insulation, required a significant amount of CFC-

11 to achieve their low-density, closed-cell structure.

CFC-11
Concentration (%
by weight of total
formulation)

CFC-11
Concentration
(parts per hundred
polyol - pphp)

Resulting Foam
Density (lb/ft³)

Resulting Foam
Density ( kg/m ³)

8 - 16% Approx. 10 - 20 2.0 - 3.0 32 - 48

Not Specified 22 Not Specified Not Specified

Source: Data compiled from historical technical reports.[4]

Flexible Polyurethane Foam
In flexible foams, CFC-11 was used to achieve lower densities and increase softness. The

following table demonstrates the effect of increasing CFC-11 on the hardness of the foam,

which is correlated with its density.

CFC-11 Concentration (parts per hundred
polyol - pphp)

Resulting Foam Hardness (Indentation
Force Deflection - IFD)

0 High

5 Medium-High

10 Medium-Low

15 Low

Source: Adapted from flexible polyurethane foam chemistry literature.
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Experimental Protocols
The following protocols outline the methodologies for preparing polyurethane foam samples

with CFC-11 and for measuring their density. These are based on historical laboratory

practices.

Protocol 1: Preparation of Rigid Polyurethane Foam with
Varying CFC-11 Content
Objective: To prepare a series of rigid polyurethane foam samples with varying concentrations

of CFC-11 to study its effect on foam density.

Materials:

Polyether polyol

Polymeric Methylene Diphenyl Diisocyanate (pMDI)

CFC-11 (Trichlorofluoromethane)

Amine catalysts (e.g., dimethylethanolamine)

Silicone surfactant

Disposable paper or plastic cups

Wooden stirrer

Fume hood

Balance (accurate to 0.01g)

Molds for foam expansion

Procedure:

Preparation of the Polyol Blend (Part A):
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In a disposable cup, weigh the desired amount of polyether polyol.

Add the appropriate amounts of amine catalyst and silicone surfactant to the polyol. The

quantities of these additives are typically kept constant across the experimental series and

are expressed in parts per hundred polyol (pphp).

Thoroughly mix the components for at least 30 seconds until a homogenous mixture is

obtained.

Addition of the Blowing Agent:

Under a fume hood, carefully weigh and add the desired amount of CFC-11 to the polyol

blend.

Immediately and gently stir the mixture to incorporate the CFC-11. Minimize vigorous

stirring to prevent premature evaporation of the blowing agent.

Addition of the Isocyanate (Part B) and Foaming:

Weigh the required amount of pMDI in a separate cup. The amount is calculated based on

the desired isocyanate index (typically 105-115).

Quickly add the pMDI to the polyol/CFC-11 mixture.

Immediately begin to stir the mixture vigorously for 5-10 seconds. The reaction is rapid.

Quickly pour the reacting mixture into a mold before it begins to rise.

Allow the foam to expand and cure in the fume hood. The cream time, gel time, and tack-

free time should be recorded.

Curing and Sample Preparation:

Let the foam cure for at least 24 hours at room temperature.

Carefully remove the foam from the mold.
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Cut the foam into regularly shaped samples (e.g., cubes or rectangles) for density

measurement. Ensure the samples are taken from the core of the foam bun to avoid

variations due to skin effects.

Protocol 2: Foam Density Measurement
Objective: To accurately determine the density of the prepared polyurethane foam samples.

Method 1: Direct Measurement (for regularly shaped samples)

Materials:

Prepared foam samples (cubes or rectangular prisms)

Caliper or ruler

Precision balance

Procedure:

Mass Measurement:

Weigh the foam sample on a precision balance and record its mass (m).[4]

Volume Measurement:

Using a caliper or ruler, measure the length (l), width (w), and height (h) of the foam

sample.[4]

Calculate the volume (V) using the formula: V = l × w × h.[4]

Density Calculation:

Calculate the density (ρ) using the formula: ρ = m / V.[4] The density is typically expressed

in kg/m ³ or lb/ft³.

Method 2: Water Displacement (for irregularly shaped samples)

Materials:
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Prepared foam sample

Graduated cylinder or beaker large enough to fully submerge the sample

Water

A sinker of known volume (if the foam floats)

Precision balance

Procedure:

Mass Measurement:

Weigh the dry foam sample and record its mass (m).

Volume Measurement:

Fill a graduated cylinder with a known volume of water (V1).

Fully submerge the foam sample in the water. If the foam floats, use a sinker to hold it

below the surface.

Record the new water level (V2).

If a sinker is used, the volume of the sample is V = V2 - V1 - V_sinker. If no sinker is

needed, V = V2 - V1.

Density Calculation:

Calculate the density (ρ) using the formula: ρ = m / V.

Visualizations
The following diagrams illustrate the key processes involved in the application of CFC-11 for

polyurethane foam density studies.
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Caption: Experimental workflow for polyurethane foam preparation and density analysis.
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Caption: Logical relationship between CFC-11 concentration and foam density.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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